Cas no 2034240-26-9 (N'-benzyl-N-{[1-(oxan-4-yl)piperidin-4-yl]methyl}ethanediamide)

• Product Name: N'-benzyl-N-{[1-(oxan-4-yl)piperidin-4-yl]methyl}ethanediamide
• CAS No: 2034240-26-9
• MF: C₂₀H₂₉N₃O₃
• MW: 359.46256518364
• CID: 5409072
• PubChem ID: 91624115
• Update Time: 2025-10-28

N'-benzyl-N-{[1-(oxan-4-yl)piperidin-4-yl]methyl}ethanediamide Chemical and Physical Properties

Names and Identifiers

• 2034240-26-9
• N'-benzyl-N-{[1-(oxan-4-yl)piperidin-4-yl]methyl}ethanediamide
• N'-benzyl-N-[[1-(oxan-4-yl)piperidin-4-yl]methyl]oxamide
• AKOS025313987
• N1-benzyl-N2-((1-(tetrahydro-2H-pyran-4-yl)piperidin-4-yl)methyl)oxalamide
• F6178-7287
• N1-(Phenylmethyl)-N2-[[1-(tetrahydro-2H-pyran-4-yl)-4-piperidinyl]methyl]ethanediamide

• Inchi： 1S/C20H29N3O3/c24-19(21-14-16-4-2-1-3-5-16)20(25)22-15-17-6-10-23(11-7-17)18-8-12-26-13-9-18/h1-5,17-18H,6-15H2,(H,21,24)(H,22,25)
• InChI Key： NTTBBYSEYAOHML-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CC=C1)(=O)C(NCC1CCN(C2CCOCC2)CC1)=O

Computed Properties

• Exact Mass: 359.22089180g/mol
• Monoisotopic Mass: 359.22089180g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 70.7Ų

Experimental Properties

• Density: 1.152±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 12.00±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-benzyl-N-{[1-(oxan-4-yl)piperidin-4-yl]methyl}ethanediamide

Comprehensive Overview of N'-benzyl-N-{[1-(oxan-4-yl)piperidin-4-yl]methyl}ethanediamide (CAS No. 2034240-26-9)

The compound N'-benzyl-N-{[1-(oxan-4-yl)piperidin-4-yl]methyl}ethanediamide (CAS No. 2034240-26-9) is a synthetic organic molecule with a complex structure that has garnered significant interest in pharmaceutical and biochemical research. Its unique scaffold combines a piperidine ring, a tetrahydropyran (oxane) moiety, and a benzyl group, making it a versatile candidate for drug discovery. Researchers are particularly intrigued by its potential applications in targeting G protein-coupled receptors (GPCRs) and central nervous system (CNS) disorders, which are among the most searched topics in modern pharmacology.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by the need for treatments addressing neurodegenerative diseases and chronic pain. The structural features of N'-benzyl-N-{[1-(oxan-4-yl)piperidin-4-yl]methyl}ethanediamide suggest it could modulate key pathways involved in these conditions. For instance, the piperidine core is a common motif in CNS-active drugs, while the oxane ring may enhance bioavailability—a critical factor in drug development discussions across academic and industrial forums.

The synthesis of CAS No. 2034240-26-9 involves multi-step organic reactions, including amidation and N-alkylation, which are frequently explored in medicinal chemistry tutorials and AI-driven drug design platforms. Its molecular weight and logP value align with Lipinski’s rule of five, a hot topic in computational chemistry searches, indicating favorable drug-like properties. This has led to its inclusion in virtual screening libraries for orphan targets and repurposing studies.

Beyond therapeutic potential, N'-benzyl-N-{[1-(oxan-4-yl)piperidin-4-yl]methyl}ethanediamide serves as a valuable chemical probe in mechanistic studies. Its hydrogen-bonding sites and conformational flexibility enable interactions with diverse biological macromolecules, a subject frequently queried in structural biology databases. Researchers also highlight its utility in fluorescence labeling and proteomics, aligning with trending interests in precision medicine.

From an industrial perspective, scalability and green chemistry metrics for producing CAS No. 2034240-26-9 are under investigation, reflecting the growing emphasis on sustainable synthesis in peer-reviewed literature. Patent analyses reveal its mention in filings related to allosteric modulators—another high-traffic keyword in biotech SEO trends.

In summary, N'-benzyl-N-{[1-(oxan-4-yl)piperidin-4-yl]methyl}ethanediamide exemplifies the intersection of rational drug design and cutting-edge research. Its multifaceted applications and alignment with trending scientific inquiries ensure its relevance in both academic and commercial spheres, while its structural ingenuity continues to inspire innovations in targeted therapy development.